Cas no 1806769-05-0 (5-(Difluoromethyl)-2-fluoro-3-methylpyridine)

• Product Name: 5-(Difluoromethyl)-2-fluoro-3-methylpyridine
• CAS No: 1806769-05-0
• MF: C₇H₆F₃N
• MW: 161.124452114105
• CID: 4799801
• Update Time: 2025-07-18

5-(Difluoromethyl)-2-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-3-methylpyridine

• Inchi： 1S/C7H6F3N/c1-4-2-5(6(8)9)3-11-7(4)10/h2-3,6H,1H3
• InChI Key： YIQHJHHFCHTBIY-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C)C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 5-(Difluoromethyl)-2-fluoro-3-methylpyridine

Comprehensive Overview of 5-(Difluoromethyl)-2-fluoro-3-methylpyridine (CAS No. 1806769-05-0)

5-(Difluoromethyl)-2-fluoro-3-methylpyridine (CAS No. 1806769-05-0) is a fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique difluoromethyl and fluoro substituents, which enhance its reactivity and potential applications. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and bioactive compound development.

The growing interest in fluorinated compounds like 5-(Difluoromethyl)-2-fluoro-3-methylpyridine stems from their ability to improve the metabolic stability and bioavailability of pharmaceuticals. Researchers are increasingly exploring its role in drug discovery, especially in the development of antiviral and anticancer agents. Recent studies highlight its potential in modulating protein-ligand interactions, a hot topic in computational chemistry and molecular docking simulations.

In the agrochemical sector, 5-(Difluoromethyl)-2-fluoro-3-methylpyridine is being investigated for its utility in designing next-generation pesticides and herbicides. The difluoromethyl group is known to enhance the lipophilicity of molecules, improving their penetration into plant tissues. This property aligns with the industry's shift toward sustainable agriculture and eco-friendly pest control solutions, addressing global concerns about food security and environmental impact.

From a synthetic chemistry perspective, the compound's fluorine atoms offer unique challenges and opportunities. Fluorination strategies, such as electrophilic fluorination and nucleophilic substitution, are critical for optimizing its production. The demand for efficient fluorination methods is rising, driven by the need for cost-effective and scalable processes. This trend is reflected in the increasing number of patents and publications focusing on fluorine chemistry and heterocyclic compound synthesis.

The commercial availability of 5-(Difluoromethyl)-2-fluoro-3-methylpyridine (CAS No. 1806769-05-0) has also sparked interest in its material science applications. Its potential use in organic electronics and liquid crystals is under exploration, particularly due to its ability to influence molecular polarity and thermal stability. These properties are crucial for developing advanced materials for optoelectronic devices and flexible displays, which are currently in high demand.

Safety and handling of 5-(Difluoromethyl)-2-fluoro-3-methylpyridine require adherence to standard laboratory protocols. While it is not classified as a hazardous substance, proper personal protective equipment (PPE) and ventilation systems are recommended during its use. The compound's stability under various conditions is a subject of ongoing research, with particular focus on its degradation pathways and storage recommendations.

In conclusion, 5-(Difluoromethyl)-2-fluoro-3-methylpyridine (CAS No. 1806769-05-0) represents a versatile and promising compound with broad applications across multiple industries. Its unique structural features and functional groups make it a focal point for innovation in pharmaceuticals, agrochemicals, and material science. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.